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Compound of Interest

Compound Name: N-Desmethyl venlafaxine-d3

Cat. No.: B563368

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chromatographic
separation of the antidepressant drug venlafaxine and its primary active metabolite, O-
desmethylvenlafaxine (ODV). Venlafaxine is a serotonin-norepinephrine reuptake inhibitor
(SNRI) that is widely prescribed for the treatment of major depressive disorder and anxiety
disorders. The accurate quantification of venlafaxine and its metabolites in biological matrices
is crucial for therapeutic drug monitoring, pharmacokinetic studies, and the development of
new drug formulations.

The following sections present various chromatographic methods, including High-Performance
Liquid Chromatography (HPLC) with different detectors and Ultra-Performance Liquid
Chromatography-Mass Spectrometry (UPLC-MS). Detailed experimental protocols and
guantitative data are provided to aid researchers in selecting and implementing the most
suitable method for their specific needs.

Methods Overview

Several chromatographic techniques have been successfully employed for the simultaneous
determination of venlafaxine and its metabolites. The choice of method often depends on the
required sensitivity, selectivity, and the nature of the biological matrix.

e High-Performance Liquid Chromatography (HPLC) with UV or Fluorescence Detection:
These methods are robust and widely accessible, making them suitable for routine analysis
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in clinical toxicology and therapeutic drug monitoring.[1][2][3][4][5]

o Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS/MS): This
technique offers high sensitivity and selectivity, making it ideal for pharmacokinetic studies
and analyses requiring low detection limits.[6][7]

» Chiral High-Performance Liquid Chromatography (HPLC): Venlafaxine is a chiral compound
administered as a racemic mixture. Chiral HPLC methods are essential for separating and
quantifying the individual enantiomers, which exhibit different pharmacological profiles.[8][9]
[10]

Quantitative Data Summary

The following tables summarize the quantitative data from various validated methods for the
analysis of venlafaxine and O-desmethylvenlafaxine.

Table 1: HPLC-UV/Fluorescence Methods
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Linearity
. LLOQ Recovery
Analyte Matrix Range Reference
(ng/mL) (%)
(ng/mL)
. Human N
Venlafaxine 1-25 Not Specified  >52 [3]
Serum
O-
Human N
desmethylven 1-25 Not Specified  >52 [3]
) Serum
lafaxine
_ Human N
Venlafaxine 5-1000 5 Not Specified  [5]
Plasma
O-
Human .
desmethylven 5-1000 5 Not Specified  [5]
) Plasma
lafaxine
. Human 92.65 -
Venlafaxine ) 9.4-10.2 9.4 [2]
Saliva 104.78
O-
Human 92.65 -
desmethylven ) 9.4-10.2 10.2 [2]
) Saliva 104.78
lafaxine

Table 2: UPLC-MS/MS Methods
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Linearity
. LLOQ Recovery
Analyte Matrix Range Reference
(ng/mL) (%)
(ng/mL)
Venlafaxine Rat Plasma 7.98 - 200 7.98 Not Specified  [6]
O-
desmethylven Rat Plasma 8.34 - 200 8.34 Not Specified  [6]
lafaxine
Human
Venlafaxine 0.60-300.00 0.60 >77.0 9]
Plasma
O-
Human
desmethylven 0.60-300.00 0.60 >77.0 9]
Plasma
lafaxine
Table 3: Chiral HPLC Methods
Linearity
. LLOQ Recovery
Analyte Matrix Range Reference
(ng/mL) (%)
(ng/mL)
(S)- . . . i
] Not Specified  Not Specified  Not Specified  Not Specified [8]
Venlafaxine
(R)- " . . o
) Not Specified  Not Specified  Not Specified  Not Specified  [8]
Venlafaxine
Enantiomers
Human
of VEN & 0.60 - 300.00 0.60 >77.0 [9]
Plasma
oDV

Experimental Protocols

This section provides detailed protocols for sample preparation and chromatographic analysis
based on established methods.
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Protocol 1: HPLC-UV Method for Venlafaxine and O-
desmethylvenlafaxine in Human Serum[1][4]

1. Sample Preparation: Solid-Phase Extraction (SPE)
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Solid-Phase Extraction Final Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b563368#chromatographic-separation-of-
venlafaxine-and-its-metabolites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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